Cas no 2229474-28-4 (3-6-(dimethylamino)pyridin-3-yl-2-oxopropanoic acid)

• Product Name: 3-6-(dimethylamino)pyridin-3-yl-2-oxopropanoic acid
• CAS No: 2229474-28-4
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6030051
• PubChem ID: 165709540
• Update Time: 2025-10-12

3-6-(dimethylamino)pyridin-3-yl-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-6-(dimethylamino)pyridin-3-yl-2-oxopropanoic acid
• 3-[6-(dimethylamino)pyridin-3-yl]-2-oxopropanoic acid
• EN300-1757087
• 2229474-28-4

• Inchi： 1S/C10H12N2O3/c1-12(2)9-4-3-7(6-11-9)5-8(13)10(14)15/h3-4,6H,5H2,1-2H3,(H,14,15)
• InChI Key： BLGSLPDOFKOSET-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1=CN=C(C=C1)N(C)C

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.5Ų

Additional information on 3-6-(dimethylamino)pyridin-3-yl-2-oxopropanoic acid

3-6-(Dimethylamino)Pyridin-3-Yl-2-Oxopropanoic Acid: A Comprehensive Overview

3-6-(Dimethylamino)pyridin-3-yl-2-oxopropanoic acid, identified by the CAS number 2229474-28-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a pyridine ring substituted with a dimethylamino group at the 6-position and a 2-oxopropanoic acid moiety at the 3-position, creating a structure that is both chemically versatile and biologically active.

The synthesis of 3-6-(dimethylamino)pyridin-3-yl-2-oxopropanoic acid involves a series of carefully designed organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its synthesis.

The biological activity of 3-6-(dimethylamino)pyridin-3-yl-2-oxopropanoic acid has been extensively studied. In vitro experiments have demonstrated its potential as an inhibitor of certain enzymes, making it a promising candidate for the development of new therapeutic agents. For instance, studies have shown that this compound exhibits inhibitory effects on histone deacetylases (HDACs), which are implicated in various diseases, including cancer and neurodegenerative disorders. Additionally, its ability to modulate cellular signaling pathways has been explored in preclinical models, highlighting its potential as a lead compound for drug discovery.

In terms of pharmacokinetics, 3-6-(dimethylamino)pyridin-3-yli derivatives have shown favorable absorption profiles in animal models. The dimethylamino group enhances the compound's lipophilicity, which contributes to its ability to cross biological membranes. However, further studies are required to evaluate its bioavailability and metabolic stability in humans. Recent research has also focused on improving the pharmacokinetic properties of this compound through structural modifications, such as altering the substituents on the pyridine ring or modifying the carboxylic acid moiety.

The application of 3-(6-dimethylaminopyridin)-propanoic acid extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have investigated its ability to act as an electron acceptor in organic semiconductors, demonstrating promising results in terms of charge transport properties. Furthermore, its compatibility with solution-processing techniques makes it suitable for large-scale manufacturing of electronic devices.

In agricultural applications, dimethylaminopyridine derivatives have been explored as plant growth regulators. Studies suggest that these compounds can enhance crop yield by promoting root development and increasing resistance to environmental stressors such as drought and salinity. The integration of such compounds into sustainable agricultural practices could provide an eco-friendly alternative to traditional chemical fertilizers.

The environmental impact of CAS No. 2229474-28-4 has also been a topic of interest among researchers. Assessments have been conducted to evaluate its biodegradability and toxicity to aquatic organisms. Results indicate that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further studies are needed to fully understand its long-term ecological effects.

In conclusion, 3-(6-dimethylaminopyridin)-propanoic acid, with its diverse applications across multiple disciplines, represents a valuable addition to the arsenal of chemical compounds available for scientific research and industrial use. As advancements in synthetic methods and biological testing continue to unfold, this compound is poised to play an increasingly important role in shaping future innovations across various fields.